1-((Octahydro-2H-isoindol-2-yl)methyl)cyclobutan-1-ol

• Molecular Formula: C13H23NO
• Molecular Weight: 209.33 g/mol
• IUPAC Name: 1-(1,3,3a,4,5,6,7,7a-octahydroisoindol-2-ylmethyl)cyclobutan-1-ol
• InChI: InChI=1S/C13H23NO/c15-13(6-3-7-13)10-14-8-11-4-1-2-5-12(11)9-14/h11-12,15H,1-10H2
• InChI Key: GHRDQACDQDQAGI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2CN(CC2C1)CC3(CCC3)O

Description

1-((Octahydro-2H-isoindol-2-yl)methyl)cyclobutan-1-ol is a complex organic compound that features a cyclobutane ring and an octahydroisoindole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-((Octahydro-2H-isoindol-2-yl)methyl)cyclobutan-1-ol typically involves the reaction of cyclobutanone with an appropriate isoindole derivative under controlled conditions. The reaction is often catalyzed by acids or bases to facilitate the formation of the desired product. Common reagents used in the synthesis include methanesulfonic acid and phenylhydrazine hydrochloride .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

1-((Octahydro-2H-isoindol-2-yl)methyl)cyclobutan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols.

Scientific Research Applications

1-((Octahydro-2H-isoindol-2-yl)methyl)cyclobutan-1-ol has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-((Octahydro-2H-isoindol-2-yl)methyl)cyclobutan-1-ol involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

1-(Octahydro-2H-isoindol-2-yl)ethanone: Shares the isoindole moiety but differs in the presence of an ethanone group instead of a cyclobutan-1-ol group.

N-Substituted (Hexahydro)-1H-isoindole-1,3(2H)-dione Derivatives: These compounds have similar structural features but include different substituents and functional groups.

Uniqueness

1-((Octahydro-2H-isoindol-2-yl)methyl)cyclobutan-1-ol is unique due to its combination of a cyclobutane ring and an octahydroisoindole moiety, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications in research and industry.